Cas no 16155-97-8 (Benzoxazole, 2-(4-chlorophenyl)-6-methyl-)

• Product Name: Benzoxazole, 2-(4-chlorophenyl)-6-methyl-
• CAS No: 16155-97-8
• MF: C₁₄H₁₀ClNO
• MW: 243.688302516937
• CID: 1341126
• PubChem ID: 4154393
• Update Time: 2025-04-20

Benzoxazole, 2-(4-chlorophenyl)-6-methyl- Chemical and Physical Properties

Names and Identifiers

• Benzoxazole, 2-(4-chlorophenyl)-6-methyl-
• DB-085808
• SCHEMBL2242771
• CHEMBL504436
• AKOS003263244
• 16155-97-8

• Inchi： 1S/C14H10ClNO/c1-9-2-7-12-13(8-9)17-14(16-12)10-3-5-11(15)6-4-10/h2-8H,1H3
• InChI Key： RDBAHYHARLPLHU-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)C1=NC2C=CC(C)=CC=2O1

Computed Properties

• Exact Mass: 243.0452
• Monoisotopic Mass: 243.0450916g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 265
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.4
• Topological Polar Surface Area: 26Ų

Experimental Properties

• PSA: 26.03